Cas no 94021-97-3 (Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester)

Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester structure
94021-97-3 structure
Product Name:Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
CAS No:94021-97-3
MF:C11H14O4
MW:210.226463794708
CID:809316
PubChem ID:16205937
Update Time:2025-04-19

Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
    • (2-methyl-4-oxopyran-3-yl) 3-methylbutanoate
    • 2-methyl-4-oxo-4H-pyran-3-yl isovalerate
    • UNII-2Y4CE24UYS
    • 2-methyl-4-oxo-4H-pyran-3-yl 3-methylbutanoate
    • 2Y4CE24UYS
    • EINECS 301-489-6
    • Butanoic acid, 3-methyl-, 2-methyl-4-oxo-4H-pyran-3-yl ester
    • NS00039902
    • 94021-97-3
    • DTXSID10240253
    • Inchi: 1S/C11H14O4/c1-7(2)6-10(13)15-11-8(3)14-5-4-9(11)12/h4-5,7H,6H2,1-3H3
    • InChI Key: RUJFQPWLSZMPNC-UHFFFAOYSA-N
    • SMILES: O(C1C(C=COC=1C)=O)C(CC(C)C)=O

Computed Properties

  • Exact Mass: 210.089209
  • Monoisotopic Mass: 210.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.12
  • Boiling Point: 333.3°Cat760mmHg
  • Flash Point: 147.1°C
  • Refractive Index: 1.493
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